Cas no 1385398-90-2 (N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide)

• Product Name: N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide
• CAS No: 1385398-90-2
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• CID: 6287883
• PubChem ID: 72017036
• Update Time: 2025-10-17

N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591688
• 2-(benzyloxy)-N-[(2-chloropyridin-3-yl)sulfonyl]acetamide
• Z1187819033
• 1385398-90-2
• AKOS016920031
• N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide

• Inchi： 1S/C14H13ClN2O4S/c15-14-12(7-4-8-16-14)22(19,20)17-13(18)10-21-9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： ZZURPZQFQIUVPK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(NC(COCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 340.0284558g/mol
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.7Ų

Additional information on N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide

Comprehensive Overview of N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide (CAS No. 1385398-90-2)

N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide (CAS No. 1385398-90-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique sulfonyl and acetamide functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a 2-chloropyridin-3-yl moiety and a phenylmethoxy side chain, contributes to its versatility in drug discovery and material science applications.

In recent years, the demand for N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide has surged due to its potential role in developing novel pharmaceutical intermediates and crop protection agents. Researchers are particularly interested in its structure-activity relationship (SAR), which helps optimize its efficacy in target-specific applications. The compound's CAS No. 1385398-90-2 is frequently searched in academic databases and chemical marketplaces, reflecting its growing industrial relevance.

One of the most discussed topics surrounding N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide is its application in green chemistry. With increasing emphasis on sustainable synthesis methods, this compound's derivatives are being explored for their eco-friendly profiles. For instance, its sulfonamide group is pivotal in designing low-toxicity alternatives for traditional agrochemicals, aligning with global trends like precision agriculture and integrated pest management (IPM).

From a technical perspective, the synthesis of CAS No. 1385398-90-2 involves multi-step reactions, including sulfonylation and amide coupling. These processes are often optimized for high yield and purity, critical for scaling up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its chemical identity, ensuring compliance with regulatory standards like REACH and FDA guidelines.

The compound's phenylmethoxyacetamide segment also opens doors to crystal engineering studies, where researchers investigate its polymorphic forms for enhanced stability and bioavailability. Such investigations are vital for formulation scientists working on controlled-release drug delivery systems, a hot topic in personalized medicine.

In summary, N-(2-Chloropyridin-3-yl)sulfonyl-2-phenylmethoxyacetamide (CAS No. 1385398-90-2) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to sustainable agrochemicals—make it a compound of enduring scientific and commercial interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and environmental sustainability.